Cas no 130748-66-2 (3H-3a,6-Methano-2,1-benzisothiazol-7-ol,hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S,7R,7aS)- (9CI))
130748-66-2 structure
Product Name:3H-3a,6-Methano-2,1-benzisothiazol-7-ol,hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S,7R,7aS)- (9CI)
CAS No:130748-66-2
MF:C10H17NO3S
MW:231.311881780624
CID:102490
Update Time:2024-01-24
3H-3a,6-Methano-2,1-benzisothiazol-7-ol,hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S,7R,7aS)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3H-3a,6-Methano-2,1-benzisothiazol-7-ol,hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S,7R,7aS)- (9CI)
- (1S,2S)-(-)-3-EXO-HYDROXY-2,10-CAMPHORSULTAM
- 3H-3a,6-Methano-2,1-benzisothiazol-7-ol,hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S,7R,7aS)-...
- (2S)-3-exo-Hydroxybornane-10,2-sultam
- (3aS,7R)-8,8-dimethyl-7-hydroxy-1,1a,4,5,6,7-hexahydro-3H-3a,6-methano-2,1-benzisothiazole 2,2-dioxide
-
- Inchi: 1S/C10H17NO3S/c1-9(2)6-3-4-10(9)5-15(13,14)11-8(10)7(6)12/h6-8,11-12H,3-5H2,1-2H3/t6-,7-,8+,10-/m0/s1
- InChI Key: DUTRUIRCGZNESY-OORONAJNSA-N
- SMILES: [C@@]123CS(=O)(=O)N[C@@H]1[C@H]([C@]([H])(CC2)C3(C)C)O
Computed Properties
- Exact Mass: 231.09300
Experimental Properties
- PSA: 74.78000
- LogP: 1.49470
3H-3a,6-Methano-2,1-benzisothiazol-7-ol,hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S,7R,7aS)- (9CI) Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
130748-66-2 (3H-3a,6-Methano-2,1-benzisothiazol-7-ol,hexahydro-8,8-dimethyl-, 2,2-dioxide, (3aS,6S,7R,7aS)- (9CI)) Related Products
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